Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate

• Molecular Formula: C19H19NO6
• Molecular Weight: 357.4 g/mol
• IUPAC Name: dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C19H19NO6/c1-11-6-5-7-15(16(11)24-2)17(21)20-14-9-12(18(22)25-3)8-13(10-14)19(23)26-4/h5-10H,1-4H3,(H,20,21)
• InChI Key: LKKZPPZBUSEBKF-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC2=CC(=CC(=C2)C(=O)OC)C(=O)OC
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC(=CC(=C2)C(=O)OC)C(=O)OC)OC

Description

Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate, also known as DMI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes involved in the inflammatory response and cancer progression.
Biochemical and Physiological Effects:
Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. In animal studies, Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate has been found to reduce the severity of inflammation and inhibit the growth of tumors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate in lab experiments is its availability and low cost. It is also relatively easy to synthesize and purify. However, Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate has some limitations, such as its low solubility in water and some organic solvents, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for the study of Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate. One potential area of research is the development of new drugs based on the structure of Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate. Another area of research is the exploration of its potential applications in materials science and organic electronics. Additionally, further studies are needed to fully understand the mechanism of action of Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate and its potential side effects.
Conclusion:
In conclusion, Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate is a chemical compound that has shown promising potential in various fields such as pharmaceuticals, materials science, and organic electronics. Its synthesis method is relatively simple, and it has been extensively studied for its scientific research applications. While there are some limitations to its use in lab experiments, there are several future directions for the study of Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate.

Synthesis Methods

The synthesis of Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate involves the reaction of dimethyl isophthalate with 2-methoxy-3-methylbenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate as a white solid. The purity of Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate has been extensively studied for its potential applications in various fields such as pharmaceuticals, materials science, and organic electronics. In the pharmaceutical industry, Dimethyl 5-[(2-methoxy-3-methylbenzoyl)amino]isophthalate has been found to exhibit anti-inflammatory and anti-cancer properties. It has also been used as a building block for the synthesis of various drugs.